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Introduction

Crosslinked polyethylene (XLPE) exhibits significantly enhanced properties compared to its
thermoplastic counterpart, including improved thermal stability, mechanical strength, chemical
resistance, and creep resistance.[1][2] This makes it a material of choice for a wide range of
demanding applications, from wire and cable insulation to pipes for hot water and industrial
applications.[2][3]

One of the most versatile and economically viable methods for crosslinking polyethylene is
through silane grafting and subsequent moisture curing.[1][4] This process typically involves
the use of an unsaturated alkoxysilane, a free-radical initiator, and a condensation catalyst.[5]
This document provides a detailed experimental setup and protocol for the crosslinking of
polyethylene using allyltrimethoxysilane (ATMOS). The process is primarily based on the
well-established Sioplas® two-step method, which involves an initial grafting step followed by a
crosslinking (curing) step.[1][6][7]

Reaction Mechanism

The crosslinking of polyethylene with allyltrimethoxysilane is a two-stage process:
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Stage 1: Grafting Reaction. In the molten state and in the presence of a peroxide initiator, the
allyl group of the allyltrimethoxysilane is grafted onto the polyethylene backbone.[1] The
peroxide decomposes at high temperatures to form free radicals, which abstract hydrogen
atoms from the polyethylene chains, creating polymer radicals. These radicals then react with
the allyl group of the ATMOS molecule.

Stage 2: Hydrolysis and Condensation (Moisture Curing). The grafted polyethylene, which is
still a thermoplastic, is then exposed to moisture in the presence of a catalyst (commonly a tin
or amine compound).[8] The methoxy groups on the silane hydrolyze to form silanol groups (-
Si-OH). These silanol groups then condense with each other to form stable siloxane bridges
(Si-O-Si) between the polyethylene chains, creating a three-dimensional crosslinked network.

[2][5]

Experimental Workflow

The following diagram illustrates the general workflow for the two-step silane crosslinking
process.
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Caption: Experimental workflow for the two-step silane crosslinking of polyethylene.

Experimental Protocols
Materials and Reagents

o Polyethylene (PE): Low-density polyethylene (LDPE), linear low-density polyethylene
(LLDPE), or high-density polyethylene (HDPE) can be used. The choice of PE will influence
the final properties of the XLPE.[9]

o Allyltrimethoxysilane (ATMOS): The crosslinking agent.
o Peroxide Initiator: Dicumyl peroxide (DCP) is commonly used.[5]

o Condensation Catalyst: Dibutyltin dilaurate (DBTDL) is a frequently used catalyst.[8]
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Antioxidants and Stabilizers: To prevent degradation during processing and service life.

Equipment

Twin-screw extruder or an internal mixer (for the grafting step).

Single-screw extruder (for shaping the final product).

Pelletizer.

Hot water bath or steam autoclave (for moisture curing).

Compression molding press (for preparing test specimens).

Analytical instruments for characterization (FTIR, DSC, Tensile Tester, Gel Content
Measurement Setup).

Detailed Methodology: Two-Step (Sioplas) Process

Step 1: Silane Grafting

Premixing: Dry blend the polyethylene pellets with the desired amount of antioxidant.

Melt Mixing and Grafting:

o Feed the premixed polyethylene into a twin-screw extruder or an internal mixer.

o The typical processing temperature profile for the extruder is in the range of 170-200°C.

o Separately, inject a liquid mixture of allyltrimethoxysilane and dicumyl peroxide into the
molten polymer stream.

o The residence time in the extruder should be sufficient to ensure homogenous mixing and
completion of the grafting reaction.

Pelletizing: Extrude the molten, grafted polyethylene through a die and pelletize the strands.

Drying and Storage: Thoroughly dry the resulting silane-grafted polyethylene pellets and
store them in a moisture-proof container to prevent premature crosslinking.
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Step 2: Crosslinking (Moisture Curing)

Catalyst Masterbatch Preparation: Prepare a catalyst masterbatch by dispersing the

dibutyltin dilaurate and additional antioxidants in a small amount of polyethylene.

» Dry Blending: Dry blend the silane-grafted polyethylene pellets with the catalyst masterbatch.

A typical ratio is 95 parts of grafted PE to 5 parts of catalyst masterbatch.[4]

» Shaping: Feed the blend into a single-screw extruder to shape it into the desired form (e.qg.,

film, pipe, or wire coating). The processing temperature should be kept below the point

where significant crosslinking occurs.

e Moisture Curing: Immerse the shaped product in a hot water bath (typically 80-95°C) or

expose it to steam in an autoclave.[1] The curing time will depend on the thickness of the

product and the desired degree of crosslinking.

e Drying: After curing, dry the final crosslinked polyethylene product.

Data Presentation: Influence of Reactant
Concentrations

The concentrations of allyltrimethoxysilane and the peroxide initiator are critical parameters

that influence the degree of crosslinking and the final properties of the XLPE. The following

tables summarize the typical effects observed in silane crosslinking systems.

Table 1: Effect of Allyltrimethoxysilane (ATMOS) Concentration on XLPE Properties

ATMOS
Concentration

Gel Content (%)

Tensile Strength

Elongation at

(phr?) (MPa) Break (%)

1.0 50-60 15-20 400-500

2.0 60-75 20-25 350-450

3.0 70-85 22-28 300-400

4.0 >80 25-30 250-350
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*phr: parts per hundred parts of resin

Note: Increasing the silane concentration generally leads to a higher degree of crosslinking (gel
content), which in turn increases tensile strength but reduces elongation at break.[5]

Table 2: Effect of Dicumyl Peroxide (DCP) Concentration on Grafting Efficiency

DCP Concentration (phr) Grafting Efficiency (%) Gel Content (%)
0.05 Moderate 55-65

0.10 High 70-80

0.15 High 75-85

0.20 Very High >80

Note: The peroxide concentration directly influences the number of free radicals generated and
thus the efficiency of the silane grafting.[10] Higher peroxide levels lead to higher grafting and a
higher final gel content. However, excessive peroxide can lead to premature crosslinking
(scorching) during the grafting step.

Characterization of Crosslinked Polyethylene

Several analytical techniques are employed to characterize the extent of crosslinking and the
properties of the resulting XLPE.

Gel Content Measurement (ASTM D2765)

This is a direct measure of the degree of crosslinking.
e Weigh a sample of the XLPE.

o Extract the soluble (ungrafted and uncrosslinked) portion using a solvent such as xylene at
its boiling point for a specified period (e.g., 12 hours).

e Dry the remaining insoluble gel to a constant weight.
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e The gel content is calculated as the weight percentage of the insoluble portion relative to the
initial sample weight.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is used to monitor the grafting and crosslinking reactions.

o Grafting: The presence of characteristic peaks for Si-O-CH3 (around 1090 cm~?) confirms
the successful grafting of the silane.

e Crosslinking: The formation of Si-O-Si bonds can be observed, although these peaks may
overlap with other absorptions. The disappearance or reduction in the intensity of the Si-O-
CHS3 peak indicates the progress of the hydrolysis and condensation reactions.

Thermal Analysis (DSC and TGA)

 Differential Scanning Calorimetry (DSC): Used to determine the melting temperature and
crystallinity of the PE before and after crosslinking. Crosslinking typically leads to a slight

decrease in crystallinity.

e Thermogravimetric Analysis (TGA): Measures the thermal stability of the material. XLPE will
exhibit a higher decomposition temperature compared to the non-crosslinked PE.

Mechanical Testing (ASTM D638)

Tensile properties such as tensile strength, Young's modulus, and elongation at break are
measured to quantify the changes in mechanical performance due to crosslinking.

Safety Precautions
o Handle peroxides with care as they can be unstable at elevated temperatures.

o Ensure adequate ventilation when working with silanes and during melt processing to avoid
inhalation of fumes.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
lab coats.
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e Consult the Safety Data Sheets (SDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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